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Compound of Interest

Compound Name: p-Nitrophenyl galacto-N-bioside

Cat. No.: B15550777 Get Quote

For researchers in glycoscience and drug development, the accurate measurement of

glycosidase activity is paramount. The choice of substrate is a critical determinant for assay

sensitivity, reliability, and suitability for a given application. This guide provides an objective

comparison between the traditional chromogenic substrate, p-Nitrophenyl galacto-N-bioside,

representing the p-Nitrophenyl (pNP) class, and modern fluorescent substrates.

Reaction Mechanisms: Visualizing the Signal
Generation
The fundamental difference between these substrate classes lies in how they generate a

detectable signal upon enzymatic cleavage.

Chromogenic Substrates (p-Nitrophenyl-based)
p-Nitrophenyl-based substrates are widely used due to their simplicity and cost-effectiveness.

[1] The enzymatic reaction cleaves the glycosidic bond, releasing p-nitrophenol. In its

protonated form, p-nitrophenol is colorless. The addition of a high pH stop solution (e.g.,

sodium carbonate) deprotonates the phenol to the p-nitrophenolate ion, which has a distinct

yellow color that can be quantified using a spectrophotometer.[2][3][4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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